Cas no 629-39-0 (Nitric acid, octylester)
Nitric acid, octylester structure
Product Name:Nitric acid, octylester
Nitric acid, octylester Chemical and Physical Properties
Names and Identifiers
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- Nitric acid, octylester
- OCTYL NITRATE
- 1-Octyl nitrate
- n-Octyl nitrate
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- Inchi: 1S/C8H17NO3/c1-2-3-4-5-6-7-8-12-9(10)11/h2-8H2,1H3
- InChI Key: TXQBMQNFXYOIPT-UHFFFAOYSA-N
- SMILES: O(CCCCCCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 175.12091
- Monoisotopic Mass: 175.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 0.9750
- Boiling Point: 216.53°C (estimate)
- Refractive Index: 1.4210 (estimate)
- PSA: 52.37
Nitric acid, octylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Frontier Specialty Chemicals | O34688-1 g |
Octyl nitrate |
629-39-0 | 1g |
$ 20.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | O34688-5 g |
Octyl nitrate |
629-39-0 | 5g |
$ 75.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | O34688-1g |
Octyl nitrate |
629-39-0 | 1g |
$ 22.00 | 2023-09-07 | ||
| Frontier Specialty Chemicals | O34688-5g |
Octyl nitrate |
629-39-0 | 5g |
$ 83.00 | 2023-09-07 |
Nitric acid, octylester Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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